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Introduction

4-Ethynyl-2,6-dimethylaniline, also known by its IUPAC name 4-ethynyl-2,6-dimethylaniline and
CAS number 255850-24-9, is a versatile bifunctional organic compound. It incorporates a
sterically hindered 2,6-dimethylaniline core with a reactive terminal alkyne (ethynyl group) at
the para position. This unique combination of a nucleophilic amino group and a reactive ethynyl
moiety makes it a valuable building block in several areas of chemical research and
development, including medicinal chemistry, polymer science, and materials science. The 2,6-
dimethylaniline scaffold is a key pharmacophore in a number of local anesthetics, including
Lidocaine, and its derivatives are of significant interest in the development of new therapeutic
agents.[1] The presence of the ethynyl group allows for its participation in a variety of coupling
reactions and polymerizations, making it a precursor to advanced materials with tailored
electronic and physical properties.[1][2]

Molecular Structure and Synonyms

The chemical structure of 4-ethynyl-2,6-dimethylaniline is characterized by a benzene ring
substituted with an amino group at position 1, two methyl groups at positions 2 and 6, and an
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ethynyl group at position 4. The steric hindrance provided by the two methyl groups ortho to the
amine can influence its reactivity and the conformational properties of molecules derived from
it.

Synonyms:

e 4-Ethynyl-2,6-dimethylaniline

e 2,6-Dimethyl-4-ethynylbenzenamine

e 4-Amino-2,6-dimethylphenylacetylene (colloquial)
Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of 4-ethynyl-2,6-dimethylaniline and its
important precursor, 2,6-dimethylaniline, are presented in the table below. The properties for
the target molecule are estimated based on data from structurally similar compounds where
direct experimental data is not available.

4-Ethynyl-2,6- . .

Property . . 2,6-Dimethylaniline
dimethylaniline

CAS Number 255850-24-9 87-62-7[3]

Molecular Formula CioH11N CsH11NJ[3]

Molecular Weight 145.21 g/mol 121.18 g/mol [4]

Appearance Estimated to be a solid Colorless to yellow liquid[3][4]

Melting Point Not reported 11.45 °C[3]

Boiling Point Not reported 215 °CJ[3]

N Soluble in common organic ] )

Solubility Slightly soluble in water[4]
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The most common and efficient method for the synthesis of 4-ethynyl-2,6-dimethylaniline is
through a palladium-catalyzed cross-coupling reaction, specifically the Sonogashira coupling.
[1] This reaction involves the coupling of a terminal alkyne with an aryl halide. The general
synthetic strategy involves the halogenation of 2,6-dimethylaniline at the para-position, followed
by the Sonogashira coupling with a protected alkyne, and subsequent deprotection.

A plausible synthetic pathway is outlined below:

lodi Sonogashira Coupling
Pd catalyst, Cu(l)

ination Depl i
2,6-Dimethylaniline |—(&:9:12.H108) (4 15465 6 MS base), Et»((T.....w y)-2,6 ] (e.g., K2CO3, MeOH) G-Ethyny\-z,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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